Cas no 796090-27-2 (3-chloro-4-(trifluoromethyl)-2-pyridinecarboxylic Acid)

• Product Name: 3-chloro-4-(trifluoromethyl)-2-pyridinecarboxylic Acid
• CAS No: 796090-27-2
• MF: C₇H₃ClF₃NO₂
• MW: 225.552431344986
• MDL: MFCD14581664
• CID: 1032449
• Update Time: 2025-08-05

3-chloro-4-(trifluoromethyl)-2-pyridinecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-(trifluoromethyl)picolinic acid
• 3-chloro-4-(trifluoromethyl)-2-pyridinecarboxylic acid
• AGN-PC-009R0W
• CTK7J0976
• MolPort-009-196-442
• SBB096868
• SureCN4780566
• 3-Chloro-4-(trifluoromethyl)-2-pyridinecarboxylic acid (ACI)
• 3-Chloro-4-(trifluoromethyl)picolinicacid
• 3-Chloro-4-trifluoromethylpyridine-2-carboxylic acid
• 3-chloro-4-(trifluoromethyl)-2-pyridinecarboxylic Acid

• MDL： MFCD14581664
• Inchi： 1S/C7H3ClF3NO2/c8-4-3(7(9,10)11)1-2-12-5(4)6(13)14/h1-2H,(H,13,14)
• InChI Key： WDORPWNWWOLVPN-UHFFFAOYSA-N
• SMILES： O=C(C1C(Cl)=C(C(F)(F)F)C=CN=1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2

3-chloro-4-(trifluoromethyl)-2-pyridinecarboxylic Acid Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 3-chloro-4-(trifluoromethyl)-2-pyridinecarboxylic Acid

3-Chloro-4-(Trifluoromethyl)-2-Pyridinecarboxylic Acid: A Comprehensive Overview

3-Chloro-4-(trifluoromethyl)-2-pyridinecarboxylic acid, also known by its CAS number CAS No. 796090-27-2, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse chemical reactivity and biological activities.

The structure of 3-chloro-4-(trifluoromethyl)-2-pyridinecarboxylic acid consists of a pyridine ring with substituents at positions 2, 3, and 4. The carboxylic acid group at position 2, the chlorine atom at position 3, and the trifluoromethyl group at position 4 create a molecule with a unique electronic environment and reactivity. The trifluoromethyl group, in particular, introduces significant electron-withdrawing effects, which can influence the compound's acidity, stability, and reactivity in various chemical reactions.

Recent studies have explored the synthesis of this compound through various routes, including substitution reactions and coupling methods. Researchers have optimized these methods to achieve higher yields and purities, making it more accessible for further research and industrial applications. The synthesis of 3-chloro-4-(trifluoromethyl)-2-pyridinecarboxylic acid often involves multi-step processes that require precise control over reaction conditions to ensure the desired regioselectivity and stereoselectivity.

In terms of applications, this compound has shown promise in several areas. In the field of agrochemistry, it has been investigated as a potential lead compound for developing new pesticides or herbicides due to its ability to inhibit specific enzymes or pathways in target organisms. Additionally, in pharmaceutical research, this compound has been studied as a potential drug candidate for treating various diseases, including cancer and infectious diseases.

The biological activity of 3-chloro-4-(trifluoromethyl)-2-pyridinecarboxylic acid has been extensively studied using in vitro and in vivo models. Recent findings suggest that this compound exhibits potent anti-inflammatory and antioxidant properties, which could be exploited for developing new therapeutic agents. Furthermore, its ability to modulate cellular signaling pathways makes it a valuable tool for studying complex biological systems.

In materials science, this compound has been explored as a building block for constructing advanced materials with tailored properties. For instance, it has been used as a precursor for synthesizing metal-organic frameworks (MOFs) and other porous materials with applications in gas storage and catalysis.

The environmental impact of 3-chloro-4-(trifluoromethyl)-2-pyridinecarboxylic acid is another area of active research. Studies have examined its biodegradation pathways under different environmental conditions to assess its potential risks to ecosystems. Results indicate that this compound undergoes slow degradation under aerobic conditions but can be efficiently broken down by certain microbial communities under specific conditions.

In conclusion, 3-chloro-4-(trifluoromethyl)-2-pyridinecarboxylic acid is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure and reactivity make it an attractive target for further research and development. As new insights into its properties continue to emerge, this compound is expected to play an increasingly important role in advancing both scientific knowledge and practical applications.